Cas no 1170833-21-2 (4-4-(2H-1,3-benzodioxole-5-carbonyl)piperazin-1-yl-2-methyl-6-(1H-pyrazol-1-yl)pyrimidine)

• Product Name: 4-4-(2H-1,3-benzodioxole-5-carbonyl)piperazin-1-yl-2-methyl-6-(1H-pyrazol-1-yl)pyrimidine
• CAS No: 1170833-21-2
• MF: C₂₀H₂₀N₆O₃
• MW: 392.411203384399
• CID: 5990803
• PubChem ID: 44071137
• Update Time: 2025-05-18

4-4-(2H-1,3-benzodioxole-5-carbonyl)piperazin-1-yl-2-methyl-6-(1H-pyrazol-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-4-(2H-1,3-benzodioxole-5-carbonyl)piperazin-1-yl-2-methyl-6-(1H-pyrazol-1-yl)pyrimidine
• 4-[4-(2H-1,3-benzodioxole-5-carbonyl)piperazin-1-yl]-2-methyl-6-(1H-pyrazol-1-yl)pyrimidine
• AKOS024513477
• VU0647122-1
• F5558-0053
• 1,3-benzodioxol-5-yl-[4-(2-methyl-6-pyrazol-1-ylpyrimidin-4-yl)piperazin-1-yl]methanone
• benzo[d][1,3]dioxol-5-yl(4-(2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-yl)piperazin-1-yl)methanone
• 1170833-21-2

• Inchi： 1S/C20H20N6O3/c1-14-22-18(12-19(23-14)26-6-2-5-21-26)24-7-9-25(10-8-24)20(27)15-3-4-16-17(11-15)29-13-28-16/h2-6,11-12H,7-10,13H2,1H3
• InChI Key： VBNMVIGUEDRHHT-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=C2C(=C1)OCO2)N1CCN(C2C=C(N3C=CC=N3)N=C(C)N=2)CC1

Computed Properties

• Exact Mass: 392.15968852g/mol
• Monoisotopic Mass: 392.15968852g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 587
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 85.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 4-4-(2H-1,3-benzodioxole-5-carbonyl)piperazin-1-yl-2-methyl-6-(1H-pyrazol-1-yl)pyrimidine

4-4-(2H-1,3-benzodioxole-5-carbonyl)piperazin-1-yl-2-methyl-6-(1H-pyrazol-1-yl)pyrimidine (CAS 1170833-21-2): A Comprehensive Overview

4-4-(2H-1,3-benzodioxole-5-carbonyl)piperazin-1-yl-2-methyl-6-(1H-pyrazol-1-yl)pyrimidine (CAS 1170833-21-2) is a specialized chemical compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, with its intricate molecular structure, is part of a growing class of piperazine-based pyrimidine derivatives that are being explored for their potential therapeutic applications. Its unique combination of a benzodioxole moiety and a pyrazole ring makes it a subject of interest in drug discovery and development.

The molecular formula of 4-4-(2H-1,3-benzodioxole-5-carbonyl)piperazin-1-yl-2-methyl-6-(1H-pyrazol-1-yl)pyrimidine reflects its complex architecture, which includes multiple functional groups that contribute to its chemical reactivity and biological activity. Researchers are particularly interested in how the piperazine and pyrimidine components interact with biological targets, making it a candidate for studies in kinase inhibition and signal transduction modulation. These properties align with current trends in personalized medicine and targeted therapies, which are hot topics in modern pharmaceutical research.

One of the key areas where CAS 1170833-21-2 is being investigated is in the development of novel small-molecule inhibitors. The compound's ability to bind selectively to specific protein targets makes it valuable for studying diseases with complex etiologies, such as certain types of cancers and inflammatory disorders. Recent publications have highlighted its potential in high-throughput screening assays, where it has shown promising activity against several clinically relevant targets.

The synthesis of 4-4-(2H-1,3-benzodioxole-5-carbonyl)piperazin-1-yl-2-methyl-6-(1H-pyrazol-1-yl)pyrimidine involves multi-step organic reactions that require precise control of reaction conditions. Chemists are particularly interested in optimizing the yield and purity of this compound, as these factors are critical for its application in biological studies. The benzodioxole-5-carbonyl group, in particular, presents interesting challenges and opportunities in synthetic chemistry, making it a frequent subject of methodological research papers.

From a commercial perspective, the demand for piperazine-pyrimidine hybrids like CAS 1170833-21-2 has been steadily increasing. Pharmaceutical companies and research institutions are actively sourcing high-quality samples of this compound for their drug discovery programs. The market for such specialized research chemicals is expected to grow significantly in the coming years, driven by advances in structure-based drug design and fragment-based lead discovery approaches.

In terms of physical properties, 4-4-(2H-1,3-benzodioxole-5-carbonyl)piperazin-1-yl-2-methyl-6-(1H-pyrazol-1-yl)pyrimidine typically appears as a solid with specific solubility characteristics that are important for its formulation and biological testing. Researchers pay close attention to its stability profile under various conditions, as this impacts its storage and handling requirements. These practical considerations are frequently discussed in online forums and scientific communities where researchers exchange tips about working with challenging compounds.

The safety profile of CAS 1170833-21-2 is an area of ongoing investigation. While not classified as hazardous under standard laboratory protocols, proper handling procedures are always recommended when working with any research chemical. This cautious approach reflects the broader scientific community's commitment to responsible research practices and laboratory safety standards, topics that receive considerable attention in professional training programs and continuing education courses.

Looking to the future, 4-4-(2H-1,3-benzodioxole-5-carbonyl)piperazin-1-yl-2-methyl-6-(1H-pyrazol-1-yl)pyrimidine represents an exciting avenue for medicinal chemistry exploration. Its structural features make it a versatile scaffold for further chemical modification, potentially leading to more potent and selective bioactive molecules. The compound's journey from laboratory synthesis to potential clinical application exemplifies the complex, interdisciplinary nature of modern drug development, a process that fascinates both scientists and the general public alike.

For researchers interested in obtaining CAS 1170833-21-2, it's important to source the compound from reputable suppliers who can provide comprehensive analytical data and documentation. The quality of research chemicals can vary significantly between vendors, making certificate of analysis and batch-to-batch consistency critical factors in supplier selection. These considerations are frequently raised in online discussions among research scientists comparing their experiences with different chemical providers.

In conclusion, 4-4-(2H-1,3-benzodioxole-5-carbonyl)piperazin-1-yl-2-methyl-6-(1H-pyrazol-1-yl)pyrimidine stands as a compelling example of how sophisticated organic chemistry contributes to advances in life sciences. Its study continues to yield valuable insights that may one day translate into therapeutic breakthroughs, embodying the promise of molecular science to address some of medicine's most pressing challenges.